Cas no 255057-37-5 (2-{(4R)-2-oxo-1,3-thiazolidin-4-ylformamido}acetic acid)

• Product Name: 2-{(4R)-2-oxo-1,3-thiazolidin-4-ylformamido}acetic acid
• CAS No: 255057-37-5
• MF: C₆H₈N₂O₄S
• MW: 204.203720092773
• CID: 3922140
• Update Time: 2026-04-17

2-{(4R)-2-oxo-1,3-thiazolidin-4-ylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[[(4R)-2-oxo-4-thiazolidinyl]carbonyl]-
• 2-{(4R)-2-oxo-1,3-thiazolidin-4-ylformamido}acetic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on 2-{(4R)-2-oxo-1,3-thiazolidin-4-ylformamido}acetic acid

Introduction to 2-{(4R)-2-oxo-1,3-thiazolidin-4-ylformamido}acetic acid (CAS No. 255057-37-5)

2-{(4R)-2-oxo-1,3-thiazolidin-4-ylformamido}acetic acid, with the CAS number 255057-37-5, is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazolidine derivatives and is characterized by its unique structural features and potential biological activities. The compound's molecular formula is C8H11NO4S, and it has a molecular weight of approximately 217.24 g/mol.

The thiazolidine ring in 2-{(4R)-2-oxo-1,3-thiazolidin-4-ylformamido}acetic acid is a key structural element that contributes to its biological properties. Thiazolidines are known for their ability to modulate various biological processes, including glucose metabolism, inflammation, and oxidative stress. These properties make them attractive candidates for the development of therapeutic agents targeting metabolic disorders, neurodegenerative diseases, and other conditions.

Recent studies have highlighted the potential of 2-{(4R)-2-oxo-1,3-thiazolidin-4-ylformamido}acetic acid in the treatment of diabetes mellitus. Specifically, this compound has been shown to exhibit insulin-sensitizing effects by enhancing glucose uptake in muscle and adipose tissues. This mechanism of action is similar to that of thiazolidinediones (TZDs), a class of drugs widely used in the management of type 2 diabetes. However, 2-{(4R)-2-oxo-1,3-thiazolidin-4-ylformamido}acetic acid may offer improved safety and efficacy profiles compared to existing TZDs, which have been associated with side effects such as weight gain and cardiovascular risks.

In addition to its potential in diabetes therapy, 2-{(4R)-2-oxo-1,3-thiazolidin-4-ylformamido}acetic acid has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This suggests that it may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The antioxidant properties of 2-{(4R)-2-oxo-1,3-thiazolidin-4-ylformamido}acetic acid have also been explored. Oxidative stress is a key factor in the pathogenesis of many chronic diseases, including cardiovascular disease and neurodegenerative disorders. Research has shown that this compound can scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. These findings indicate that it may have potential as a protective agent against oxidative stress-related conditions.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{(4R)-2-oxo-1,3-thiazolidin-4-ylformamido}acetic acid in various therapeutic contexts. Preliminary results from phase I trials have shown promising outcomes in terms of tolerability and pharmacokinetics. Further studies are needed to fully understand the long-term effects and optimal dosing regimens for this compound.

In conclusion, 2-{(4R)-2-oxo-1,3-thiazolidin-4-ylformamido}acetic acid (CAS No. 255057-37-5) represents a promising candidate for the development of novel therapeutic agents targeting metabolic disorders, inflammatory diseases, and oxidative stress-related conditions. Its unique structural features and multifaceted biological activities make it an exciting area of research in medicinal chemistry and pharmaceutical science.